![molecular formula C13H21N B3395005 (1S)-1-(4-tert-butylphenyl)propan-1-amine CAS No. 1212887-14-3](/img/structure/B3395005.png)
(1S)-1-(4-tert-butylphenyl)propan-1-amine
Overview
Description
(1S)-1-(4-tert-butylphenyl)propan-1-amine, also known as BTS-74, is a chiral amine that has been used in scientific research for various purposes. BTS-74 has been synthesized through a number of methods, and its mechanism of action and physiological effects have been studied to understand its potential applications in various fields.
Mechanism Of Action
The mechanism of action of (1S)-1-(4-tert-butylphenyl)propan-1-amine is not fully understood, but it is believed to interact with various receptors in the body, including the dopamine and serotonin receptors. It has also been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
(1S)-1-(4-tert-butylphenyl)propan-1-amine has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase dopamine and serotonin levels in the brain, which can have a positive effect on mood and behavior. (1S)-1-(4-tert-butylphenyl)propan-1-amine has also been shown to have antioxidant properties, which may help protect against oxidative stress and inflammation.
Advantages And Limitations For Lab Experiments
One advantage of using (1S)-1-(4-tert-butylphenyl)propan-1-amine in lab experiments is its high enantiomeric purity, which makes it a useful tool for studying chiral molecules. However, one limitation is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are a number of potential future directions for research on (1S)-1-(4-tert-butylphenyl)propan-1-amine. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. (1S)-1-(4-tert-butylphenyl)propan-1-amine has also been studied for its potential use in the treatment of cancer, and further research in this area could lead to the development of new cancer therapies. Additionally, (1S)-1-(4-tert-butylphenyl)propan-1-amine could be used as a tool for studying the mechanisms of various diseases and for developing new pharmaceuticals.
Scientific Research Applications
(1S)-1-(4-tert-butylphenyl)propan-1-amine has been used in scientific research for a variety of applications. It has been studied for its potential use as a chiral selector in chromatography, as well as for its potential use in the synthesis of chiral pharmaceuticals. (1S)-1-(4-tert-butylphenyl)propan-1-amine has also been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
(1S)-1-(4-tert-butylphenyl)propan-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N/c1-5-12(14)10-6-8-11(9-7-10)13(2,3)4/h6-9,12H,5,14H2,1-4H3/t12-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMEFZEYKCJPZCH-LBPRGKRZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)C(C)(C)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H](C1=CC=C(C=C1)C(C)(C)C)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S)-1-(4-tert-butylphenyl)propan-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.